

Ganoderic Acid C2: A Technical Guide to Potential Therapeutic Applications

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Ganoderic Acid C2

Cat. No.: B1141884

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ganoderic Acid C2 (GAC2), a lanostane-type triterpenoid isolated from the medicinal mushroom *Ganoderma lucidum*, has garnered significant scientific interest for its diverse pharmacological activities. This technical guide provides a comprehensive overview of the potential therapeutic applications of GAC2, with a focus on its immunomodulatory, anti-tumor, aldose reductase inhibitory, hepatoprotective, and anti-inflammatory properties. This document synthesizes key quantitative data, details relevant experimental methodologies, and visualizes the underlying molecular pathways to serve as a resource for researchers and professionals in drug discovery and development.

Introduction

Ganoderma lucidum, revered for centuries in traditional medicine, is a rich source of bioactive compounds, among which the triterpenoids known as ganoderic acids are prominent.

Ganoderic Acid C2 (GAC2) is one such compound that has demonstrated a range of biological effects in preclinical studies.^{[1][2]} Its potential to modulate complex signaling pathways makes it a compelling candidate for further investigation as a therapeutic agent. This

guide aims to consolidate the current scientific knowledge on GAC2 to facilitate future research and development efforts.

Potential Therapeutic Applications

Immunomodulation

GAC2 has shown significant immunomodulatory effects, particularly in the context of immunosuppression.^{[1][2]} In vivo studies using cyclophosphamide-induced immunosuppressed mouse models have demonstrated that GAC2 can restore immune homeostasis.^[1]

Key Findings:

- **Restoration of Immune Cell Populations:** GAC2 treatment has been observed to increase the counts of white blood cells (WBC), neutrophils, and lymphocytes in immunosuppressed mice.
- **Modulation of Inflammatory Cytokines:** GAC2 can regulate the levels of key inflammatory cytokines. In cyclophosphamide-treated mice, GAC2 administration has been shown to alleviate the decrease in pro-inflammatory cytokines such as TNF- α and IL-12, while also modulating IL-4 and IFN- γ levels.
- **Enhancement of Humoral Immunity:** GAC2 has been found to reverse the cyclophosphamide-induced decline in immunoglobulin levels, specifically IgA and IgG.

The primary mechanism for these immunomodulatory effects appears to be the regulation of the STAT3 and TNF signaling pathways.

Anti-Tumor and Cytotoxic Effects

While the broader class of ganoderic acids is known for its anti-tumor properties, including the induction of apoptosis in cancer cells, specific quantitative data for GAC2's cytotoxicity against a wide range of cancer cell lines is limited. However, its potential as an anti-tumor agent is supported by its known cytotoxic effects and its involvement in key cancer-related signaling pathways.

Key Findings:

- **Cytotoxicity:** GAC2 has been reported to possess cytotoxic effects. One study reported an IC50 value of >100 μM against the human liver cancer cell line HepG2.
- **Induction of Apoptosis:** Ganoderic acids, as a class, are known to induce apoptosis in various cancer cell types through mitochondria-mediated pathways, involving the upregulation of Bax and caspases, and downregulation of Bcl-2.

Aldose Reductase Inhibition

GAC2 has been identified as an inhibitor of aldose reductase, an enzyme implicated in the pathogenesis of diabetic complications.

Key Findings:

- **Enzyme Inhibition:** GAC2 exhibits inhibitory activity against aldose reductase with reported IC50 values of 43.8 μM and 3.8 μM in different studies.

Hepatoprotective Effects

Triterpenoids from *Ganoderma lucidum*, including GAC2, have demonstrated protective effects against liver injury.

Key Findings:

- **Protection Against Toxin-Induced Injury:** In a model of α -amanitin-induced liver injury, GAC2 significantly inhibited DNA fragmentation and decreased the activities of caspase-3, -8, and -9, indicating an anti-apoptotic mechanism of protection.
- **Antioxidant Activity:** The hepatoprotective effects of ganoderic acids are also attributed to their antioxidative and radical scavenging activities.

Anti-inflammatory and Antihistamine Effects

GAC2 possesses anti-inflammatory and antihistamine properties.

Key Findings:

- **Inhibition of Inflammatory Mediators:** Ganoderic acids have been shown to suppress the production of pro-inflammatory cytokines. The anti-inflammatory effects of GAC2 are linked to the modulation of the NF- κ B and STAT3 signaling pathways.
- **Antihistamine Activity:** GAC2 can inhibit histamine release from mast cells, suggesting its potential in managing allergic reactions.

Quantitative Data

The following tables summarize the available quantitative data for the therapeutic effects of **Ganoderic Acid C2**.

Table 1: Immunomodulatory Effects of **Ganoderic Acid C2** in Cyclophosphamide-Induced Immunosuppressed Mice

Parameter	Control Group	Cyclophosphamide (CY) Group	CY + GAC2 (20 mg/kg)	CY + GAC2 (40 mg/kg)
White Blood Cells (WBC)	Normal	Significantly Decreased	Significantly Increased vs. CY	Significantly Increased vs. CY
Neutrophils (NEUT)	Normal	Significantly Decreased	Significantly Increased vs. CY	Significantly Increased vs. CY
Lymphocytes (LYMPH)	Normal	Significantly Decreased	Significantly Increased vs. CY	Significantly Increased vs. CY
TNF- α (pg/mL)	Normal	Significantly Decreased	Significantly Increased vs. CY	Significantly Increased vs. CY
IL-12 (pg/mL)	Normal	Significantly Decreased	Significantly Increased vs. CY	Significantly Increased vs. CY
IL-4 (pg/mL)	Normal	Significantly Decreased	Significantly Increased vs. CY	Significantly Increased vs. CY
IFN- γ (pg/mL)	Normal	Significantly Decreased	Significantly Increased vs. CY	Significantly Increased vs. CY
IgA (g/L)	Normal	Significantly Decreased	Significantly Increased vs. CY	Significantly Increased vs. CY
IgG (g/L)	Normal	Significantly Decreased	Significantly Increased vs. CY	Significantly Increased vs. CY

Table 2: In Vitro and In Vivo Efficacy of **Ganoderic Acid C2**


Therapeutic Target	Assay/Model	Species/Cell Line	IC50 / Effective Dose	Reference
Aldose Reductase	Enzyme Inhibition Assay	Rat Lens	3.8 μ M	
Aldose Reductase	Enzyme Inhibition Assay	Not Specified	43.8 μ M	
Cytotoxicity	MTT Assay	HepG2 (Human Liver Cancer)	> 100 μ M	
Hepatoprotection	α -amanitin-induced liver injury	Mice	Not specified (decreased caspase activity)	
Immunomodulation	Cyclophosphamide-induced immunosuppression	Mice	20-40 mg/kg (oral, daily for 14 days)	
Antihistamine	Histamine release from mast cells	Rat	Not specified (inhibition observed)	

Signaling Pathways

The therapeutic effects of **Ganoderic Acid C2** are mediated through its interaction with several key signaling pathways.

STAT3 Signaling Pathway in Immunomodulation

GAC2 has been shown to modulate the STAT3 pathway, which plays a crucial role in immune responses and inflammation. Molecular docking studies suggest a strong binding affinity between GAC2 and STAT3. By potentially influencing the phosphorylation and subsequent activation of STAT3, GAC2 can regulate the expression of downstream target genes involved in cytokine signaling and immune cell differentiation.




[Click to download full resolution via product page](#)

Caption: GAC2's potential modulation of the STAT3 signaling pathway.

NF- κ B Signaling Pathway in Inflammation

Ganoderic acids are known to inhibit the NF- κ B signaling pathway, a central regulator of inflammation. By preventing the degradation of I κ B α , GAs can block the nuclear translocation of the p65 subunit of NF- κ B, thereby inhibiting the expression of pro-inflammatory genes.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Ganoderic acid C2 exerts the pharmacological effects against cyclophosphamide-induced immunosuppression: a study involving molecular docking and experimental validation - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/38111111/)]
- 2. Evaluating anti-oxidant potential of ganoderic acid A in STAT 3 pathway in prostate cancer - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/38111111/)]
- To cite this document: BenchChem. [Ganoderic Acid C2: A Technical Guide to Potential Therapeutic Applications]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1141884/docs#ganoderic-acid-c2-a-technical-guide-to-potential-therapeutic-applications>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)